Acetamide,n-[2-[2-(3,4-dichlorophenyl)-1h-pyrrol-1-yl]ethyl]-

• Molecular Formula: C14H14Cl2N2O
• Molecular Weight: 297.2 g/mol
• IUPAC Name: N-[2-[2-(3,4-dichlorophenyl)pyrrol-1-yl]ethyl]acetamide
• InChI: InChI=1S/C14H14Cl2N2O/c1-10(19)17-6-8-18-7-2-3-14(18)11-4-5-12(15)13(16)9-11/h2-5,7,9H,6,8H2,1H3,(H,17,19)
• InChI Key: ITLMNJNLJLVYAY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCN1C=CC=C1C2=CC(=C(C=C2)Cl)Cl

Description

Acetamide,n-[2-[2-(3,4-dichlorophenyl)-1h-pyrrol-1-yl]ethyl]- is a useful research compound. Its molecular formula is C14H14Cl2N2O and its molecular weight is 297.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3',4'-Dichloro-3-(1,3-dioxolan-2-yl)propiophenone (10.0 g) was dissolved in 20 ml of acetic acid and added under argon and while stirring to a solution of 7.4 g of N-acetylethylenediamine in 80 ml of acetic acid. The reaction mixture was heated to reflux overnight, the acetic acid was subsequently removed in a vacuum. The residue was taken up in 200 ml of methylene chloride and washed with a mixture of 100 ml of saturated sodium hydrogen carbonate solution and 100 ml of 2N sodium hydroxide solution. The aqueous phase was back-extracted twice with 100 ml of methylene chloride each time, the organic phases were combined, dried with MgSO4 and freed from solvent. The residue, 12.5 g of dark brown oil were chromatographed on 500 g of silica gel with ethyl acetate as the eluent. 9.1 g (84%) of N-[2-[2-(3,4-dichlorophenyl)-pyrrol-1-yl]ethyl]acetamide were isolated as a yellow-brown oil. MS: m/e=296, 298, 300 (9:6:1, M+).